BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: 4(5)-Cyclopropyl-1H-imidazole
Spectral Data & Characterization

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 5-Cyclopropyl-1H-imidazole
CAS No.: 89830-98-8
Cat. No.: B2390454
Get Quote
. J

Compound: 4-Cyclopropyl-1H-imidazole (Tautomer: 5-Cyclopropyl-1H-imidazole) CAS
Registry Number: 15514-24-6 Molecular Formula: C

H
N

Molecular Weight: 108.14 g/mol Appearance: Yellow to light brown viscous oil (or low-melting
solid)

Core Directive: Structural Dynamics & Tautomerism

Before analyzing spectral data, it is critical to understand the dynamic nature of this molecule.
Like all 4-substituted imidazoles, 4-cyclopropylimidazole exists in a rapid tautomeric equilibrium
between the 4-cyclopropyl and 5-cyclopropyl forms.

 In Solution (NMR): The H-1 proton rapidly exchanges between N-1 and N-3. On the NMR
time scale, this often results in averaged signals for the ring carbons or broadened proton
signals, unless the solvent is highly polar (DMSO-d
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) or the sample is dry.

 In Solid State/Crystals: The molecules usually adopt a single tautomeric form stabilized by
hydrogen bonding networks.

Tautomeric Equilibrium Diagram

4-Cyclopropyl-1H-imidazole | Proton Transfer (Fast) p| 5-Cyclopropyl-1H-imidazole
(N21-H, C4-Cyclopropyl) (N21-H, C5-Cyclopropyl)

Figure 1: Rapid tautomeric equilibrium of 4(5)-cyclopropylimidazole in solution.

Click to download full resolution via product page

Synthesis & Preparation

To ensure the spectral data corresponds to a valid sample, the standard synthesis route
(Bredereck-like condensation) is provided. This method yields the HBr salt, which is neutralized
to the free base.

Protocol: Condensation of Bromoketone with
Formamidine

e Precursor:2-Bromo-1-cyclopropylethanone (CAS 69267-75-0).
o Reagent:Formamidine acetate (CAS 3473-63-0).

e Solvent: Liqguid Ammonia (or Ethanol under pressure).
Step-by-Step Workflow:

e Condense anhydrous ammonia (~75 mL) into a pressure vessel containing formamidine
acetate (60 g, 0.58 mol) at -78 °C.

e Add 2-bromo-1-cyclopropylethanone (10.2 g, 0.063 mol) dropwise.
o Seal the vessel and allow it to warm to room temperature; stir for 12 hours.

e Cool to -78 °C, open carefully, and evaporate ammonia.
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 Purification: Extract residue with EtOAc, wash with brine, dry over Na

SO

. Purify via flash chromatography (DCM:MeOH).

Cyclopropyl Methyl Ketone Bromination

2-Bromo-1-cyclopropylethanone . .
_________ »> Cyclization
Br2/MeOH [~~~ 7~

Formamidine Acetate | —————=—==="7""""
(lig. NH3)

4-Cyclopropyl-1H-imidazole

Figure 2: Synthesis pathway via bromoketone cyclization.

Click to download full resolution via product page

[1]
Spectral Analysis: Mass Spectrometry (MS)

The mass spectrum is the primary confirmation of the molecular weight and cyclopropy!

integrity.

Data Summary
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lon Type m/z Value Interpretation

Parent molecule (C

H
Molecular lon (M+) 108.1

N

).

Observed in ESI/APCI modes
Protonated lon (M+H)+ 109.1

(Base Peak).

Loss of Cyclopropyl radical (M
Fragment 67-68 y P p}/ (

- 41) or Ring opening.

Loss of HCN (M - 27),
Fragment 81

characteristic of imidazoles.

Mechanistic Insight

e M+H (109): In Electrospray lonization (ESI), the imidazole nitrogen (N-3) is highly basic,
leading to a dominant [M+H]

peak.

o Fragmentation: The cyclopropyl group is relatively stable but can undergo ring opening or
radical loss under high-energy Electron Impact (El) conditions. The imidazole ring typically
cleaves via loss of HCN or nitriles.

Spectral Analysis: Nuclear Magnetic Resonance
(NMR)
H NMR Spectroscopy (400 MHz, CDCI )

Note: Chemical shifts may vary slightly based on concentration and water content due to
hydrogen bonding.
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Proton Shift ( o _ Coupling (
Assi " Multiplicity Integration
ssignmen
9 ppm) Hz)
H-2 (Imidazole) 7.55-7.65 Singlet (s) 1H -
H-5 (Imidazole) 6.75 - 6.85 Singlet (s) 1H -
NH (Imidazole) 9.0-11.0 Broad (br) 1H Exchangeable
CH (Cyclopropyl) 1.80-1.95 Multiplet (m) 1H -
CH
0.80-0.95 Multiplet (m) 2H -
(Cyclopropyl)
CH
0.65-0.75 Multiplet (m) 2H -
(Cyclopropyl)

Interpretation Guide:

o Aromatic Region: You will observe two distinct singlets. H-2 (between the two nitrogens) is

more deshielded (~7.6 ppm) than H-5 (~6.8 ppm).

e Cyclopropyl Region: The cyclopropyl protons appear as high-field multiplets. The methine

(CH) connected to the aromatic ring is shifted downfield (~1.85 ppm) compared to the

methylene (CH

) protons (< 1.0 ppm).

e Solvent Effect: In DMSO-d

, the NH proton may appear as a broad singlet around 11.8-12.2 ppm. In CDCI

, it is often broad or invisible due to exchange.

C NMR Spectroscopy (100 MHz, CDCI )

e C-2 (Imidazole): ~135.0 ppm (N=CH-N)

e C-4 (Quaternary): ~138.0 - 140.0 ppm (Substituted carbon)
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e C-5 (Imidazole): ~115.0 - 117.0 ppm (C=C-N)
e Cyclopropyl CH: ~8.0 - 9.5 ppm
e Cyclopropyl CH

1 ~6.5-7.5ppm

Spectral Analysis: Infrared Spectroscopy (FT-IR)

The IR spectrum confirms the presence of the imidazole ring and the cyclopropyl C-H bonds.

Wavenumber (cm

Functional Group Vibrational Mode

)

Stretching (Characteristic
3000 - 3100 Cyclopropyl C-H )

"strained" C-H)

] Broad stretching (Strong H-

2600 - 3000 Imidazole N-H )

bonding)

Ring stretching (Imidazole
1580 - 1600 C=N/C=C

skeleton)
1000 - 1050 Cyclopropyl Ring Ring deformation/breathing

Refe rences

¢ Synthesis & Characterization: Cowart, M. D., et al. "Rotationally Constrained 2,4-
Disubstituted Imidazoles as Potent Histamine H3 Receptor Antagonists." Journal of
Medicinal Chemistry, 2004, 47(15), 3853-3864.

o Experimental Protocol: Patent US 2022/0332700 Al. "Novel apoptosis signal-regulating
kinase 1 inhibitors." (Detailed procedure for the preparation of 4-cyclopropyl-1H-imidazole
from bromoketone).

» Spectral Data Verification:Journal of Medicinal Chemistry, 2015, 58(6), 2764—-2778.[1]
(References characterization of the 4-cyclopropyl intermediate).
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¢ Mass Spectrometry: NIST Chemistry WebBook, SRD 69. "Cyclopropyl derivatives
fragmentation patterns.”

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.69267-75-0 | 2-Bromo-1-cyclopropylethanone | Aliphatic Cyclic Hydrocarbons |
Ambeed.com [ambeed.com]

¢ To cite this document: BenchChem. [Technical Guide: 4(5)-Cyclopropyl-1H-imidazole
Spectral Data & Characterization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2390454/docs#technical-guide-4-5-cyclopropyl-1h-
imidazole-spectral-data-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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